methyl 2-{[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]amino}-4,5-dimethoxybenzoate

• Molecular Formula: C21H19NO6
• Molecular Weight: 381.4 g/mol
• IUPAC Name: methyl 2-[1-(1-hydroxy-3-oxoinden-2-yl)ethylideneamino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C21H19NO6/c1-11(18-19(23)12-7-5-6-8-13(12)20(18)24)22-15-10-17(27-3)16(26-2)9-14(15)21(25)28-4/h5-10,23H,1-4H3
• InChI Key: YTFIVDIMWNYAAV-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC(=C(C=C1C(=O)OC)OC)OC)C2=C(C3=CC=CC=C3C2=O)O

Description

METHYL 2-{[1-(1,3-DIOXO-1,3-DIHYDRO-2H-INDEN-2-YLIDEN)ETHYL]AMINO}-4,5-DIMETHOXYBENZOATE is a complex organic compound with a unique structure that includes an indene moiety and a dimethoxybenzoate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL 2-{[1-(1,3-DIOXO-1,3-DIHYDRO-2H-INDEN-2-YLIDEN)ETHYL]AMINO}-4,5-DIMETHOXYBENZOATE typically involves multiple steps. One common method includes the condensation of a phthalic anhydride derivative with a primary amine, followed by further functionalization to introduce the dimethoxybenzoate group . The reaction conditions often involve the use of organic solvents such as toluene and catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This can include the use of continuous flow reactors and advanced purification techniques such as preparative thin-layer chromatography (TLC) on silica gel .

Chemical Reactions Analysis

Types of Reactions

METHYL 2-{[1-(1,3-DIOXO-1,3-DIHYDRO-2H-INDEN-2-YLIDEN)ETHYL]AMINO}-4,5-DIMETHOXYBENZOATE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form more complex derivatives.

Reduction: Reduction reactions can modify the functional groups present in the molecule.

Substitution: Substitution reactions can occur at the aromatic rings or other reactive sites.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions . The conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield more highly functionalized derivatives, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

METHYL 2-{[1-(1,3-DIOXO-1,3-DIHYDRO-2H-INDEN-2-YLIDEN)ETHYL]AMINO}-4,5-DIMETHOXYBENZOATE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: Used in the production of advanced materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism by which METHYL 2-{[1-(1,3-DIOXO-1,3-DIHYDRO-2H-INDEN-2-YLIDEN)ETHYL]AMINO}-4,5-DIMETHOXYBENZOATE exerts its effects involves interactions with specific molecular targets and pathways. These interactions can include binding to enzymes or receptors, leading to changes in cellular processes . The exact pathways involved depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-hydroxypropanoate
• 2-(2-{[2-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)ETHYL]AMINO}ETHYL)-1H-ISOINDOLE-1,3(2H)-DIONE

Uniqueness

METHYL 2-{[1-(1,3-DIOXO-1,3-DIHYDRO-2H-INDEN-2-YLIDEN)ETHYL]AMINO}-4,5-DIMETHOXYBENZOATE is unique due to its specific combination of functional groups and its potential for diverse applications. Compared to similar compounds, it offers distinct reactivity and bioactivity profiles, making it valuable for specialized research and industrial applications .